Cas no 1401419-87-1 (Pterisolic acid C)

• Product Name: Pterisolic acid C
• CAS No: 1401419-87-1
• MF: C₂₀H₂₆O₄
• MW: 330.418046474457
• CID: 1080903
• PubChem ID: 53238559
• Update Time: 2025-04-20

Pterisolic acid C Chemical and Physical Properties

Names and Identifiers

• Pterisolic acid C
• [ "" ]
• DTXSID701194053
• (1R,4S,5R,9R,13S)-13-hydroxy-5,9-dimethyl-14-methylidene-15-oxotetracyclo[11.2.1.01,10.04,9]hexadec-10-ene-5-carboxylic acid
• AKOS032961917
• 1401419-87-1
• Kaura-9(11),16-dien-18-oic acid, 13-hydroxy-15-oxo-, (4alpha)-
• Kaura-9(11),16-dien-18-oic acid, 13-hydroxy-15-oxo-, (4I+/-)-
• FS-9493

• Inchi： 1S/C20H26O4/c1-12-15(21)19-9-5-13-17(2,7-4-8-18(13,3)16(22)23)14(19)6-10-20(12,24)11-19/h6,13,24H,1,4-5,7-11H2,2-3H3,(H,22,23)/t13-,17+,18+,19+,20-/m0/s1
• InChI Key： MOEGAVNUGPZNDZ-OBHGLWADSA-N
• SMILES： O[C@]12C(=C)C([C@@]3(C1)CC[C@@H]1[C@@](C(=O)O)(C)CCC[C@@]1(C)C3=CC2)=O

Computed Properties

• Exact Mass: 330.18300
• Monoisotopic Mass: 330.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 535.2±50.0 °C at 760 mmHg
• Flash Point: 291.5±26.6 °C
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 74.60000
• LogP: 3.25410
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

Pterisolic acid C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids